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Compound of Interest

Compound Name: C.I. Direct violet 66

Cat. No.: B14781839 Get Quote

C.I. Direct Violet 66: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Violet 66 is a disazo direct dye that finds applications in the textile and paper

industries.[1] Its molecular structure features a complex aromatic system with multiple sulfonic

acid groups, which confer water solubility, and a copper complex that contributes to its color

and fastness properties.[2][3] This technical guide provides a detailed overview of the chemical

structure, properties, and available technical data for C.I. Direct Violet 66, with a focus on

information relevant to research and development.

Chemical Structure and Identification
The chemical structure of C.I. Direct Violet 66 is characterized by two azo linkages connecting

substituted naphthalene and phenyl moieties, with two copper atoms complexed within the

molecule.

Chemical Structure:
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Simplified Representation of C.I. Direct Violet 66 Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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